Cas no 21020-27-9 (4-Methyl-2-Pentyne)

• Product Name: 4-Methyl-2-Pentyne
• CAS No: 21020-27-9
• MF: C₆H₁₀
• MW: 82.1436018943787
• MDL: MFCD00041615
• CID: 289407
• PubChem ID: 87572351
• Update Time: 2025-04-19

4-Methyl-2-Pentyne Chemical and Physical Properties

Names and Identifiers

• 2-Pentyne, 4-methyl-
• 4-Methyl-2-pentyne
• 4-methylpent-2-yne
• 1-isopropyl-2-methylacetylene
• 2-methyl-4-pentyne
• 2-Pentyne,4-methyl
• Isopropylmethylacetylene
• methylisopropylacetylene
• AKOS015841114
• SLMFWJQZLPEDDU-UHFFFAOYSA-N
• MFCD00041615
• D91299
• iso-propylmethylacetylene
• J-013773
• DTXSID30175230
• 4-Methyl-2-pentyne, 96%
• InChI=1/C6H10/c1-4-5-6(2)3/h6H,1-3H
• 21020-27-9
• M0270
• DTXCID7097721
• 4-Methyl-2-Pentyne

• MDL： MFCD00041615
• Inchi： 1S/C6H10/c1-4-5-6(2)3/h6H,1-3H3
• InChI Key： SLMFWJQZLPEDDU-UHFFFAOYSA-N
• SMILES： C(C#CC)(C)C

Computed Properties

• Exact Mass: 82.07830
• Monoisotopic Mass: 82.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 76.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.711 g/mL at 25 °C(lit.)
• Melting Point: 110°C
• Boiling Point: 72°C
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Refractive Index: n20/D 1.407(lit.)
• PSA: 0.00000
• LogP: 1.66570
• Vapor Pressure: 140.9±0.1 mmHg at 25°C

4-Methyl-2-Pentyne Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S23-S24/25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons